2-Fluoro-5-nitrophenylisothiocyanate
Cat. No. B3336653
M. Wt: 198.18 g/mol
InChI Key: WIJSRXIJEVBAMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04868321
Procedure details
1-(2-fluoro-5-nitrophenyl)-1,4-dihydro-5H-tetrazol-5-thione and its sodium salt;
Name
1-(2-fluoro-5-nitrophenyl)-1,4-dihydro-5H-tetrazol-5-thione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][C:3]=1[N:11]1[C:15](=[S:16])NN=N1.[Na]>>[F:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][C:3]=1[N:11]=[C:15]=[S:16] |^1:16|
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Inputs
Step One
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Name
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1-(2-fluoro-5-nitrophenyl)-1,4-dihydro-5H-tetrazol-5-thione
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C=C(C=C1)[N+](=O)[O-])N1N=NNC1=S
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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FC1=C(C=C(C=C1)[N+](=O)[O-])N=C=S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
